Cas no 19549-94-1 (1-Hepten-4-ol,2,4-dimethyl-)

• Product Name: 1-Hepten-4-ol,2,4-dimethyl-
• CAS No: 19549-94-1
• MF: C₉H₁₈O
• MW: 142.238623142242
• CID: 123645
• PubChem ID: 556997
• Update Time: 2025-04-18

1-Hepten-4-ol,2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Hepten-4-ol,2,4-dimethyl-
• 2,4-Dimethyl-1-hepten-4-ol
• 2,4-dimethylhept-1-en-4-ol
• LGIOTEKOCNBIKO-UHFFFAOYSA-N
• 19549-94-1
• SCHEMBL11652886
• AKOS006272923
• DTXSID80339562

• Inchi： 1S/C9H18O/c1-5-6-9(4,10)7-8(2)3/h10H,2,5-7H2,1,3-4H3
• InChI Key： LGIOTEKOCNBIKO-UHFFFAOYSA-N
• SMILES： OC(C)(CC(=C)C)CCC

Computed Properties

• Exact Mass: 142.13584
• Monoisotopic Mass: 142.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols